Cas no 2228322-34-5 (2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228322-34-5
• MF: C₁₁H₁₂FNO₂S
• MW: 241.281885147095
• CID: 6446955
• PubChem ID: 165637176
• Update Time: 2025-06-12

2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride
• 2228322-34-5
• EN300-1989287

• Inchi： 1S/C11H12FNO2S/c1-13-6-4-10-8-9(2-3-11(10)13)5-7-16(12,14)15/h2-4,6,8H,5,7H2,1H3
• InChI Key： SMOXCCXDEFOUGY-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2=C(C=CN2C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 241.05727796g/mol
• Monoisotopic Mass: 241.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2228322-34-5)

2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride, identified by the CAS number 2228322-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of a substituted indole moiety in its structure enhances its potential applications in medicinal chemistry, particularly in the development of bioactive molecules.

The structural framework of 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride consists of an ethane sulfonyl group (–SO₂F) attached to a benzene ring substituted with a methyl group at the 1-position and a fluorine atom at the 5-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The fluorine atom, in particular, is a key feature that influences the compound's reactivity and stability, making it suitable for various synthetic transformations.

In recent years, sulfonyl fluorides have been extensively studied due to their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine atom in sulfonyl fluorides can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This characteristic is particularly useful in drug discovery, where modifications at specific positions can significantly alter the biological activity of a molecule.

The indole scaffold, which is present in 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride, is a well-known pharmacophore found in numerous biologically active compounds. Indole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this motif into synthetic targets often enhances their binding affinity to biological receptors, making them promising candidates for therapeutic development.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride through multi-step reactions that involve sulfonation and fluorination processes. These methods have been optimized to ensure high yields and purity, making the compound readily available for further functionalization. The ability to readily modify this intermediate allows chemists to explore diverse structural variations, facilitating the discovery of novel bioactive molecules.

The applications of 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride extend beyond pharmaceuticals into other areas such as materials science and catalysis. For instance, sulfonyl fluorides have been used as ligands in transition metal catalysis, where they can enhance reaction efficiency and selectivity. The unique electronic properties imparted by the fluorine atom make these compounds valuable tools in designing new catalysts for organic transformations.

One notable area where 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride has shown promise is in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical targets in drug discovery due to their involvement in numerous disease pathways. By designing molecules that disrupt these interactions, researchers aim to develop treatments for conditions such as cancer and inflammation. The indole moiety and sulfonyl fluoride group provide a scaffold that can be tailored to interact with specific protein targets.

The synthesis and application of 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride also highlight the importance of green chemistry principles in modern research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These approaches align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

Future research directions may focus on exploring new derivatives of 2-(1-methyl-1H-indol-5-yl)ethane-1-sulfonyl fluoride that exhibit enhanced biological activity or improved synthetic accessibility. Advances in computational chemistry and artificial intelligence are expected to play a significant role in accelerating this process by predicting novel molecular structures and their potential properties.

In conclusion, 2-(1-methyl-1H-indol-5-yilethane)-1-sulfonyl fluoride (CAS No. 2228322- 34- 5) is a versatile compound with broad applications in pharmaceutical research and beyond. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, and ongoing research continues to uncover new possibilities for its use.